1-methyl-1H-pyrazole-4-carbothioamide
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Overview
Description
1-Methyl-1H-pyrazole-4-carbothioamide is a chemical compound with the molecular formula C5H7N3S . It is used in proteomics research .
Synthesis Analysis
The synthesis of this compound and similar compounds has been described in several studies . For instance, a series of novel 3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid amides were synthesized and their activities were tested against seven phytopathogenic fungi . Another study described the synthesis of a series of novel pyrazole-4-carboxamides .Molecular Structure Analysis
The molecular structure of this compound has been characterized by 1H NMR, 13C NMR, and HRMS . More detailed structural analysis would require specific experimental data or computational modeling.Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are not extensively documented. The molecular weight is reported to be 141.19 .Scientific Research Applications
Anticancer Applications
- Compounds based on pyrazole-1-carbothioamide, a derivative of 1-methyl-1H-pyrazole-4-carbothioamide, have shown significant antiproliferative activity against various human cancer cell lines, such as MCF-7, HepG2, and HCT-116. Molecular docking studies illustrate their potential to inhibit thymidylate synthase, an enzyme crucial in cancer chemotherapy (Radwan et al., 2019).
Antibacterial and Antifungal Properties
- Novel N-substituted-3-amino-5-oxo-4-phenyl-2,5-dihydro-1H-pyrazole-1-carbothioamide derivatives have been synthesized, with some demonstrating promising antibacterial activities (Pitucha et al., 2010).
- Another study synthesized derivatives of pyrazole-1-carbothioamide that exhibited bactericidal activity against E. coli and P. vulgaris (Xinhua et al., 2007).
- Some compounds were also evaluated for antifungal activity, showing effectiveness against pathogens like Aspergillus niger, Candida albicans, and Curvularia (Gupta & Gupta, 2016).
Corrosion Inhibition
- Pyrazole carbothioamide derivatives have been synthesized and evaluated for their anti-corrosion properties for carbon steel in acidic solutions. These compounds act as mixed inhibitors, significantly reducing corrosion (Deyab et al., 2019).
- Another study synthesized a heterocyclic compound similar to this compound, demonstrating its ability to inhibit corrosion in mild steel in acidic medium (Boudjellal et al., 2020).
Molecular Docking and Theoretical Studies
- Molecular docking and theoretical investigations are used to understand the binding and interaction mechanisms of these compounds with various molecular targets. This is crucial in the development of new drugs and materials (Sivakumar et al., 2020).
Green Synthesis Methods
- Studies have reported microwave-assisted green synthesis methods for pyrazole-1-carbothioamides, indicating a move towards more environmentally friendly and efficient production techniques (Farmani et al., 2018).
Mechanism of Action
Target of Action
1-Methyl-1H-pyrazole-4-carbothioamide is a pyrazole-bearing compound known for its diverse pharmacological effects, including potent antileishmanial and antimalarial activities . The primary targets of this compound are Leishmania aethiopica clinical isolate and Plasmodium berghei infected mice .
Mode of Action
The compound interacts with its targets through a molecular docking mechanism. A molecular simulation study was performed to justify the potent in vitro antipromastigote activity of a similar compound, which has a desirable fitting pattern in the LmPTR1 pocket (active site) characterized by lower binding free energy .
Biochemical Pathways
It’s known that pyrazole derivatives have been reported to possess many biological activities
Result of Action
The compound has shown significant antileishmanial and antimalarial activities. For instance, one of the synthesized pyrazole derivatives displayed superior antipromastigote activity that was 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate, respectively . Furthermore, the target compounds elicited better inhibition effects against Plasmodium berghei with 70.2% and 90.4% suppression, respectively .
Properties
IUPAC Name |
1-methylpyrazole-4-carbothioamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H7N3S/c1-8-3-4(2-7-8)5(6)9/h2-3H,1H3,(H2,6,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MLGZBUBUZQWWEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C(=S)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H7N3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
141.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1152604-87-9 |
Source
|
Record name | 1-methyl-1H-pyrazole-4-carbothioamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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